Cas no 306-20-7 (3-chloro-N-(2-phenylethyl)propanamide)

• Product Name: 3-chloro-N-(2-phenylethyl)propanamide
• CAS No: 306-20-7
• MF: C₁₁H₁₄ClNO
• MW: 211.687962055206
• CID: 308063
• Update Time: 2025-10-30

3-chloro-N-(2-phenylethyl)propanamide Chemical and Physical Properties

Names and Identifiers

• Propanamide,3-chloro-N-(2-phenylethyl)-
• 3-chloro-N-(2-phenylethyl)propanamide
• 3-Chloro-N-phenethyl-propionamide
• 3-chloro-N-phenethylpropionylamide
• 3-chloro-propionic acid phenethylamide
• 3-Chlor-propionsaeure-phenaethylamid
• Fenaclon
• Fenakon
• Phenacone

• Inchi： 1S/C11H14ClNO/c12-8-6-11(14)13-9-7-10-4-2-1-3-5-10/h1-5H,6-9H2,(H,13,14)
• InChI Key： BITWVVLBVUMFHU-UHFFFAOYSA-N
• SMILES： ClCCC(NCCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 211.07600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6

Experimental Properties

• Boiling Point: 398.6°C at 760 mmHg
• PSA: 29.10000
• LogP: 2.36510

3-chloro-N-(2-phenylethyl)propanamide Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 3-chloro-N-(2-phenylethyl)propanamide

Comprehensive Overview of 3-chloro-N-(2-phenylethyl)propanamide (CAS No. 306-20-7): Properties, Applications, and Industry Insights

3-chloro-N-(2-phenylethyl)propanamide (CAS No. 306-20-7) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research. This chlorinated amide derivative, characterized by its phenylethyl moiety, exhibits unique physicochemical properties that make it valuable for synthetic applications. With a molecular formula of C₁₁H₁₄ClNO, this white crystalline solid has a melting point range of 98-102°C and demonstrates moderate solubility in polar organic solvents like ethanol and acetone.

Recent studies highlight the compound's role as a key intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential for creating novel antimicrobial agents, as the chloro-propanamide structure shows promising interactions with bacterial enzyme systems. The 2-phenylethyl group contributes to enhanced lipophilicity, potentially improving cell membrane penetration in target organisms. These characteristics align with current industry demands for next-generation antibacterial compounds addressing antibiotic resistance concerns.

In material science applications, 306-20-7 serves as a building block for advanced polymer modifications. Its reactive chlorine atom and amide functionality enable cross-linking reactions that enhance thermal stability in specialty resins. Manufacturers are exploring these properties for developing high-performance coatings with improved adhesion and chemical resistance – a growing market segment driven by automotive and aerospace industries seeking durable materials.

The compound's safety profile has been extensively documented, showing low acute toxicity in standard laboratory tests. Proper handling requires standard organic chemistry laboratory precautions, including adequate ventilation and personal protective equipment. Environmental studies indicate moderate biodegradability, prompting ongoing research into green chemistry approaches for its synthesis and application – a critical consideration for sustainability-focused industries.

Analytical characterization of 3-chloro-N-(2-phenylethyl)propanamide typically involves HPLC (High-Performance Liquid Chromatography) with UV detection, showing optimal absorbance at 254 nm. Mass spectrometry reveals a characteristic fragmentation pattern that aids in quality control verification. These analytical methods ensure batch-to-batch consistency for research and industrial applications where purity standards exceed 98%.

Emerging applications include its use as a precursor in fluorescent probe development for biological imaging. The compound's aromatic system allows for straightforward derivatization with fluorophores, creating tools for studying cellular processes. This aligns with the booming diagnostic imaging market, projected to grow significantly as personalized medicine advances.

Supply chain considerations for CAS 306-20-7 emphasize the importance of reliable sourcing from certified manufacturers. The global market shows steady demand, with production concentrated in regions with strong fine chemical infrastructure. Recent supply chain innovations include blockchain-based tracking systems that ensure material authenticity – a response to increasing quality assurance requirements in regulated industries.

Future research directions focus on optimizing synthetic routes to improve yield and reduce byproducts. Microwave-assisted synthesis and continuous flow chemistry approaches show particular promise for scaling production while minimizing environmental impact. These advancements support the pharmaceutical industry's push toward process intensification and greener manufacturing practices.

Regulatory status varies by region, with most jurisdictions classifying 3-chloro-N-(2-phenylethyl)propanamide as a standard laboratory chemical. Compliance with REACH (Registration, Evaluation, Authorisation and Restriction of Chemicals) regulations in the European Union requires proper documentation of physicochemical and toxicological data, which major suppliers typically provide.

For researchers exploring structure-activity relationships, the compound's molecular flexibility offers numerous modification opportunities. Computational chemistry studies suggest potential for creating analogs with enhanced binding affinities to biological targets, particularly in neurological research applications. This positions 306-20-7 as a versatile scaffold in medicinal chemistry discovery programs.

Storage recommendations include protection from moisture and prolonged exposure to light, with ideal conditions being airtight containers under inert atmosphere at temperatures below 25°C. Stability studies indicate satisfactory shelf life when properly stored, though periodic requalification is advised for long-term inventory.

The economic outlook for chlorinated amide derivatives remains positive, driven by expanding applications in multiple industries. Market analysts note particular growth potential in Asia-Pacific regions, where pharmaceutical and agrochemical production capacities continue to expand rapidly. This geographic shift influences global pricing trends and availability patterns for specialty intermediates like 3-chloro-N-(2-phenylethyl)propanamide.

Quality control protocols emphasize the importance of monitoring residual solvents and byproducts from synthesis. Advanced techniques such as GC-MS (Gas Chromatography-Mass Spectrometry) complement traditional purity assessment methods, meeting the stringent requirements of current Good Manufacturing Practice (cGMP) standards for pharmaceutical intermediates.

In educational contexts, CAS 306-20-7 serves as an excellent example for teaching advanced organic synthesis techniques. Its straightforward purification via recrystallization and distinctive spectroscopic properties make it suitable for laboratory courses focusing on amide bond formation and aromatic substitution reactions – fundamental skills for chemistry students.

The compound's patent landscape shows increasing activity, particularly in applications related to crop protection formulations. Several recent filings describe synergistic combinations with established agrochemicals, reflecting the agricultural sector's need for innovative solutions against resistant pest strains.

Transport regulations classify 3-chloro-N-(2-phenylethyl)propanamide as non-hazardous for most shipping methods, facilitating global distribution. However, regional variations in classification systems require careful review to ensure compliance with local transportation safety standards.

Looking ahead, the integration of artificial intelligence in molecular design may unlock new applications for this compound. Machine learning algorithms analyzing vast chemical databases increasingly identify chloro-propanamide derivatives as promising candidates for various therapeutic areas, potentially accelerating discovery timelines.